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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Calcium 2-hydroxypropanoate pentahydrate (also known as Calcium Lactate Pentahydrate).

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Summary of Hazards
Calcium 2-hydroxypropanoate pentahydrate is generally considered to be of low hazard.

However, it may cause irritation to the eyes, skin, and respiratory tract.[1] A significant physical

hazard is the potential for the formation of combustible dust concentrations in the air.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Calcium 2-hydroxypropanoate pentahydrate.
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Operation
Engineering
Controls

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Small-Scale

Laboratory

Use (e.g.,

weighing,

preparing

solutions)

Use in a well-

ventilated

area. A

chemical

fume hood is

recommende

d if dust is

generated.

Safety

glasses with

side shields

or chemical

safety

goggles.[1][3]

Nitrile rubber

gloves.[4]

Standard

laboratory

coat.

Not required

under normal

use with

adequate

ventilation.[2]

[4]

Large-Scale

Operations or

Operations

Generating

Significant

Dust

Use in a well-

ventilated

area with

local exhaust

ventilation or

in a chemical

fume hood.

Chemical

safety

goggles or a

face shield.

Nitrile rubber

gloves.[4]

Protective

clothing to

prevent skin

exposure.[1]

[2][4]

A

NIOSH/MSH

A or

European

Standard EN

149 approved

respirator

should be

used if

exposure

limits are

exceeded or

if dust cannot

be controlled.

[1][4][5]

Accidental

Spill Cleanup

Ensure

adequate

ventilation.

Chemical

safety

goggles.

Nitrile rubber

gloves.[4]

Protective

clothing to

prevent skin

exposure.[1]

[2][4]

A respirator

may be

necessary

depending on

the extent of

the spill and

the amount of

dust

generated.
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Operational Plan for Handling
A systematic approach to handling Calcium 2-hydroxypropanoate pentahydrate is essential

to minimize exposure and ensure safety.
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Workflow for Handling Calcium 2-hydroxypropanoate pentahydrate

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Carefully Weigh/Measure

Transfer to Container

Minimize Dust Generation

Clean Work Area

Store in a Cool, Dry, Well-Ventilated Area

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Calcium 2-hydroxypropanoate pentahydrate.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Put on all required personal protective equipment as outlined in the table above.

Ensure your work area, such as a chemical fume hood or a bench in a well-ventilated lab,

is clean and uncluttered.

Handling:

Carefully weigh or measure the desired amount of Calcium 2-hydroxypropanoate
pentahydrate.

When transferring the powder, do so gently to minimize the generation of dust.[1][2]

Keep containers closed when not in use.

Post-Handling:

Clean the work area thoroughly after handling is complete.

Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated place,

away from oxidizing agents.[2][3][6]

Properly remove and dispose of single-use PPE. Clean reusable PPE according to

manufacturer's instructions.

Wash your hands thoroughly with soap and water.

Disposal Plan
The disposal of Calcium 2-hydroxypropanoate pentahydrate and its containers must be

conducted in accordance with all applicable local, regional, and national regulations.[1][2]
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Disposal Workflow for Calcium 2-hydroxypropanoate pentahydrate

Waste Generation

Waste Assessment

Disposal

Collect Waste Material

Place in a Labeled, Sealed Container

Determine if Hazardous Waste (Consult Regulations)

Non-Hazardous Hazardous

Dispose as Normal Solid Waste (per local guidelines) Dispose via Licensed Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Disposal workflow for Calcium 2-hydroxypropanoate pentahydrate.

Experimental Protocol: Step-by-Step Disposal Procedure

Waste Collection:
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Collect waste Calcium 2-hydroxypropanoate pentahydrate and any contaminated

disposable materials (e.g., weigh paper, contaminated paper towels).

Place the waste in a clearly labeled, sealed container.

Waste Classification:

As the waste generator, you are responsible for determining if the waste is hazardous.[1]

[2]

Consult your institution's environmental health and safety (EHS) office and local, regional,

and national hazardous waste regulations to ensure complete and accurate classification.

[1][2]

Disposal:

If classified as non-hazardous: The material can typically be disposed of as normal solid

waste, though some regulations may permit landfilling or incineration.[7] Always confirm

with your local waste disposal regulations.

If classified as hazardous: Arrange for disposal through a licensed hazardous waste

disposal contractor.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops or persists.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If symptoms occur,

seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Drink plenty of water.[4] Seek medical attention.[1][2][4]

Spills: For small spills, sweep or vacuum up the material and place it into a suitable, labeled

container for disposal.[1] Avoid generating dust.[1][2][4][6] Ensure adequate ventilation. For
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large spills, evacuate the area and contact your institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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